Cas no 6521-29-5 (Pentyl Paraben)

Pentyl Paraben Properties

Names and Identifiers

• n-Pentyl-4-hydroxybenzoate
• n-Pentyl 4-hydroxybenzoate
• n-Amyl 4-hydroxybenzoate~4-Hydroxybenzoic acid n-pentyl ester
• Amyl 4-Hydroxybenzoate
• 4-Hydroxybenzoic Acid Amyl Ester
• pentyl 4-hydroxybenzoate
• Pentyl Paraben
• 4-HYDROXYBENZOIC ACID N-AMYL ESTER
• Amylparaben
• 4-Hydroxybenzoic Acid Pentyl Ester
• Pentyl p-hydroxybenzoate
• n-Amyl 4-hydroxybenzoate
• Pentylparaben
• p-Hydroxybenzoic acid pentyl ester
• Benzoic acid, 4-hydroxy-, pentyl ester
• p-Oxybenzoesaurepentylester
• Amyl4-Hydroxybenzoate
• p-Oxybenzoesaurepentylester [German]
• BENZOIC ACID, p-HYDROXY-, PENTYL ESTER
• SJV2E4C7DM
• ZNSSPLQZSUWFJT-UHFFFAOYSA-N
• 4-Hydroxybenzoic
• Pentyl 4-Hydroxybenzoate
• Pentyl paraben
• Amyl p-Hydroxybenzoate
• Q10348393
• NCGC00248696-01
• NSC309817
• Pentyl 4-hydroxybenzoate
• 4-Hydroxybenzoic acid-n-pentyl ester
• Pentyl4-hydroxybenzoate
• SCHEMBL1972693
• NS00035841
• DTXCID9027863
• AKOS021983161
• 6521-29-5
• CS-0312823
• FT-0673618
• UNII-SJV2E4C7DM
• AS-18980
• NSC-309817
• MFCD00016479
• CAS-6521-29-5
• NSC 309817
• BRN 2722438
• NCGC00258105-01
• n-Amyl-4-hydroxybenzoate
• DTXSID9047887
• Tox21_200551
• D90816
• EINECS 229-408-9
• Amyl 4-hydroxybenzoate
• H0208
• 4-Hydroxybenzoic Acid n-Amyl Ester
• CHEMBL3183634
• Pentyl 4-hydroxybenzoate, analytical reference material
• 4-10-00-00377 (Beilstein Handbook Reference)
• +Expand

• MDL： MFCD00016479
• InChIKey： ZNSSPLQZSUWFJT-UHFFFAOYSA-N
• Inchi： 1S/C12H16O3/c1-2-3-4-9-15-12(14)10-5-7-11(13)8-6-10/h5-8,13H,2-4,9H2,1H3
• SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 2722438

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 208.109944
• Heavy Atom Count: 15
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.73920
• PSA: 46.53000
• Water Partition Coefficient: Insoluble in water. Slightly soluble in chloroform, methanol.
• Boiling Point: 197-200°C 10mm
• Melting Point: 36-40°C
• Flash Point: 197-200°C/10mm
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• Density: 1.085±0.06 g/cm3 (20 ºC 760 Torr),

Pentyl Paraben Security Information

• Symbol: GHS07
• RTECS：DH2555000
• Safety Term：S22;S24/25
• Safety Instruction： S24/25
• Hazard Statement： H315-H317-H319
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36/38-43
• Signal Word：Warning

Pentyl Paraben Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%